[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine

• IUPAC Name: N-[[1-(2-aminoethyl)piperidin-4-yl]methyl]-N-benzylcyclopropanamine
• InChI: InChI=1S/C18H29N3/c19-10-13-20-11-8-17(9-12-20)15-21(18-6-7-18)14-16-4-2-1-3-5-16/h1-5,17-18H,6-15,19H2
• InChI Key: KIPFSXIFYAJYGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2CCN(CC2)CCN)CC3=CC=CC=C3
• Molecular Formula: C18H29N3
• Molecular Weight: 287.4 g/mol

Description

[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine is a structurally complex amine derivative featuring a piperidine core substituted with a 2-aminoethyl group at the 1-position and a benzyl-cyclopropyl-amine moiety at the 4-methyl position. Its molecular formula is C₁₈H₂₉N₃ (molecular weight: ~287.45 g/mol), as inferred from analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through the hydrogenation of pyridine or by cyclization reactions involving appropriate precursors.

Introduction of the Benzyl Group: The benzyl group can be introduced via nucleophilic substitution reactions using benzyl halides.

Cyclopropylamine Addition: The cyclopropylamine moiety can be added through reductive amination or other amine coupling reactions.

Industrial Production Methods

In an industrial setting, the production of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine may involve optimized reaction conditions to maximize yield and purity. This could include the use of high-pressure reactors for hydrogenation steps, continuous flow systems for amine coupling, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring or the benzyl group, leading to the formation of corresponding N-oxides or benzaldehyde derivatives.

Reduction: Reduction reactions can be employed to modify the cyclopropylamine moiety or reduce any oxidized forms of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like benzyl halides, alkyl halides, and various nucleophiles are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the benzyl group can yield benzaldehyde derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

Research indicates that this compound exhibits various biological activities, which can be categorized as follows:

Antimicrobial Activity

Preliminary studies have shown that [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine has significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values range from 75 µg/mL to 150 µg/mL, indicating potential as an antimicrobial agent.

Anticancer Potential

In vitro studies have demonstrated cytotoxic effects against several cancer cell lines, suggesting its potential role as an anticancer therapeutic. For instance, derivatives of this compound have shown enhanced cytotoxicity compared to standard chemotherapeutic agents like bleomycin.

Neuroprotective Effects

The compound has been evaluated for its neuroprotective properties, particularly in the context of neurodegenerative diseases such as Alzheimer's disease. It may inhibit enzymes like acetylcholinesterase and butyrylcholinesterase, which are involved in neurotransmitter degradation.

Table 2: Biological Activities

Activity Type	Observations
Antimicrobial	Effective against Staphylococcus aureus and Escherichia coli
Anticancer	Cytotoxic effects on various cancer cell lines
Neuroprotective	Inhibition of acetylcholinesterase

Table 3: Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
[1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amino	Lacks cyclopropyl group	Reduced biological activity
[1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-amino	Lacks cyclopropyl group	Lower efficacy in antimicrobial assays
[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amino	Stereoisomer variant	Similar activity but distinct pharmacokinetics

Antimicrobial Study

A study evaluated the antibacterial activity of piperidine derivatives including this compound. Results indicated significant inhibition against Staphylococcus aureus and Escherichia coli, supporting its potential use as an antimicrobial agent.

Cancer Research

In a controlled trial involving various analogs of the compound, it was found that certain derivatives exhibited enhanced cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard chemotherapeutic agents like bleomycin. This suggests promising avenues for further development in cancer therapy.

Mechanism of Action

The mechanism of action of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine can be contextualized against related piperidine-based amines. Below is a comparative analysis based on substituent variations, stereochemistry, and inferred pharmacological relevance:

Structural Analogues with Positional Isomerism

• [1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-benzyl-cyclopropyl-amine Key Difference: The benzyl-cyclopropyl-amine group is attached to the 3-methyl position of the piperidine ring instead of the 4-position. For example, 3-substituted piperidines may exhibit distinct conformational preferences compared to 4-substituted derivatives, influencing selectivity for adrenergic or serotonergic receptors .

Analogues with Varying Amine Substituents

• [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-isopropyl-amine (CAS 627524-68-9) Key Difference: The cyclopropyl group is replaced with an isopropyl moiety. Impact: The isopropyl group introduces greater steric bulk and hydrophobicity compared to the cyclopropyl ring. This modification could enhance membrane permeability but reduce binding affinity to rigid receptor pockets. Such trade-offs are critical in optimizing pharmacokinetics .
• N-[1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-acetamide Key Difference: The benzyl-cyclopropyl-amine group is replaced with an acetamide. This structural change might shift activity toward enzyme targets (e.g., acetylcholinesterase) rather than GPCRs .

Derivatives with Extended Alkyl Chains

• 2,2,6,6-Tetramethylpiperidin-4-yl Acetate and Homologues
  • Key Difference : The piperidine core is fully methylated, and the substituents include varying alkyl esters (e.g., acetate, propionate).
  • Impact : Increased steric shielding from methyl groups may stabilize the piperidine ring against metabolic oxidation. Longer alkyl chains (e.g., butyrate) enhance lipophilicity, favoring CNS penetration but risking off-target effects .

Discussion of Research Implications

• Stereochemical Sensitivity : The target compound’s cyclopropyl group imposes rigidity, which may favor high-affinity binding to receptors with well-defined binding pockets (e.g., σ receptors) .
• Metabolic Stability : Compared to isopropyl or acetamide derivatives, the cyclopropyl group may resist oxidative metabolism, prolonging half-life .
• Synthetic Accessibility : The absence of detailed synthetic protocols in the evidence suggests that steric hindrance from the cyclopropyl group may complicate synthesis, necessitating optimized coupling strategies.

Biological Activity

The compound [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential therapeutic applications. Its unique structure, characterized by a piperidine ring, an amine group, and a cyclopropyl moiety, suggests various biological activities. This article delves into its biological activity, including pharmacological effects, structure-activity relationships, and relevant case studies.

Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{16}\text{H}_{24}\text{N}_{2}$$

This structure contains key functional groups that are crucial for its interaction with biological targets.

Biological Activity Overview

Research indicates that compounds with similar structural features to [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine exhibit a range of pharmacological activities:

• Anticancer Activity :
  • Studies have shown that piperidine derivatives can induce apoptosis in cancer cells. For instance, compounds similar to this one have demonstrated cytotoxicity against various cancer cell lines, outperforming standard treatments like bleomycin in some cases .
• Neurological Effects :
  • The compound's structural characteristics suggest potential applications in treating neurological diseases. Similar piperidine derivatives have been explored as muscarinic receptor antagonists, which are relevant in the treatment of conditions like Alzheimer's disease .
• Antimicrobial Activity :
  • Alkaloids related to this compound have shown antibacterial and antifungal properties. Research indicates that certain derivatives can alter bacterial cell membrane permeability, leading to effective bactericidal action against both Gram-positive and Gram-negative bacteria .

Anticancer Studies

A study highlighted the effectiveness of piperidine derivatives in cancer therapy. The compound showed better inhibition of IKKb, a critical factor in NF-kB transcription linked to inflammation and cancer progression. The presence of a nitrogen atom within the cycle was essential for optimal activity .

Neurological Applications

In the context of Alzheimer's disease, compounds with similar structures have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes effectively. This dual inhibition is crucial for enhancing cholinergic transmission and potentially improving cognitive function .

Antimicrobial Research

Research on pyrrolidine derivatives demonstrated significant antibacterial activity against various pathogens, with minimum inhibitory concentration (MIC) values indicating their effectiveness. For example, certain derivatives exhibited MIC values below 125 µg/mL against E. coli and Pseudomonas aeruginosa, showcasing their potential as antimicrobial agents .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Notable Activities
1-(2-Aminoethyl)piperidine	Piperidine ring, amine group	Antidepressant activity
Benzylpiperazine	Piperazine ring, benzyl substituent	Anxiolytic effects
Cyclopropylamine	Cyclopropane structure	Neuroprotective properties
N,N-Dimethylcyclohexylamine	Dimethylamino group	Analgesic effects

The comparison highlights the diverse biological activities associated with structurally similar compounds, emphasizing the unique potential of [1-(2-Amino-ethyl)-piperidin-4-ylmethyl]-benzyl-cyclopropyl-amine in medicinal chemistry.